Cas no 591212-97-4 (3-(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino-propyl 2-bromobutanoate)

3-(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino-propyl 2-bromobutanoate structure
591212-97-4 structure
Product Name:3-(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino-propyl 2-bromobutanoate
CAS No:591212-97-4
MF:C14H17BrN2O4S
MW:389.264781713486
CID:4715461
Update Time:2023-11-22

3-(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino-propyl 2-bromobutanoate Chemical and Physical Properties

Names and Identifiers

    • 3-[(1,1-DIOXIDO-1,2-BENZISOTHIAZOL-3-YL)AMINO]PROPYL 2-BROMOBUTANOATE
    • 3-((1,1-Dioxidobenzo[d]isothiazol-3-yl)amino)propyl 2-bromobutanoate
    • 3-[(1,1-dioxido-1,2-benzothiazol-3-yl)amino]propyl 2-bromobutanoate
    • BBL003419
    • STK803232
    • R8311
    • 3-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]propyl 2-bromobutanoate
    • 3-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]-propyl 2-bromobutanoate
    • 3-[(1,1-dioxo-1$l^{6},2-ben
    • 3-(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino-propyl 2-bromobutanoate
    • Inchi: 1S/C14H17BrN2O4S/c1-2-11(15)14(18)21-9-5-8-16-13-10-6-3-4-7-12(10)22(19,20)17-13/h3-4,6-7,11H,2,5,8-9H2,1H3,(H,16,17)
    • InChI Key: QOVFAECROAOLRK-UHFFFAOYSA-N
    • SMILES: BrC(C(=O)OCCC/N=C1/C2C=CC=CC=2S(N/1)(=O)=O)CC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 530
  • Topological Polar Surface Area: 93.2

3-(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino-propyl 2-bromobutanoate Pricemore >>

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